3-Methoxy-4-(2-propynyloxy)benzoyl chloride

• Molecular Formula: C11H9ClO3
• Molecular Weight: 224.64 g/mol
• IUPAC Name: 3-methoxy-4-prop-2-ynoxybenzoyl chloride
• InChI: InChI=1S/C11H9ClO3/c1-3-6-15-9-5-4-8(11(12)13)7-10(9)14-2/h1,4-5,7H,6H2,2H3
• InChI Key: MLQCWAWJYAIGBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)Cl)OCC#C

Description

3-Methoxy-4-(2-propynyloxy)benzoyl chloride is a useful research compound. Its molecular formula is C11H9ClO3 and its molecular weight is 224.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 100 ml of toluene were added 12.0 g of 4-(2-propynyloxy)-3-methoxybenzoic acid, 9.0 g of thionyl chloride and 50 mg of DMF, and the mixture obtained was heated under reflux for 3 hours. Then, the reaction mixture was concentrated. The solid obtained was washed with hexane to obtain 11.0 g of 4-(2-propynyloxy)-3-methoxybenzoyl chloride represented by the formula.